Cas no 1592714-45-8 (2-(6-Methylpiperidin-2-yl)-1-(oxolan-3-yl)ethan-1-one)

• Product Name: 2-(6-Methylpiperidin-2-yl)-1-(oxolan-3-yl)ethan-1-one
• CAS No: 1592714-45-8
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5717386
• PubChem ID: 116685448
• Update Time: 2025-05-22

2-(6-Methylpiperidin-2-yl)-1-(oxolan-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1592714-45-8
• 2-(6-Methylpiperidin-2-yl)-1-(oxolan-3-yl)ethan-1-one
• EN300-1125308

• Inchi： 1S/C12H21NO2/c1-9-3-2-4-11(13-9)7-12(14)10-5-6-15-8-10/h9-11,13H,2-8H2,1H3
• InChI Key： YNLWKKZBUBNXQO-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C(CC1CCCC(C)N1)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.3Ų

Additional information on 2-(6-Methylpiperidin-2-yl)-1-(oxolan-3-yl)ethan-1-one

Research Brief on 2-(6-Methylpiperidin-2-yl)-1-(oxolan-3-yl)ethan-1-one (CAS: 1592714-45-8)

2-(6-Methylpiperidin-2-yl)-1-(oxolan-3-yl)ethan-1-one (CAS: 1592714-45-8) is a novel chemical entity that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features combining a piperidine ring with a tetrahydrofuran moiety, has shown promising potential in various pharmacological applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, making it a subject of interest for drug discovery and development.

The synthesis of 2-(6-Methylpiperidin-2-yl)-1-(oxolan-3-yl)ethan-1-one has been optimized to achieve high yield and purity, as reported in recent publications. The compound's molecular structure has been confirmed using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided detailed insights into its stereochemistry and conformational stability, which are critical for understanding its interaction with biological targets.

In terms of biological activity, preliminary research indicates that 2-(6-Methylpiperidin-2-yl)-1-(oxolan-3-yl)ethan-1-one exhibits significant affinity for certain neurotransmitter receptors, particularly those involved in the modulation of pain and inflammation. This has led to its exploration as a potential therapeutic agent for neurological and inflammatory disorders. In vitro assays have demonstrated its ability to inhibit key enzymes and receptors, suggesting a multifaceted mechanism of action that warrants further investigation.

Recent in vivo studies have further elucidated the pharmacokinetic profile of 2-(6-Methylpiperidin-2-yl)-1-(oxolan-3-yl)ethan-1-one, including its absorption, distribution, metabolism, and excretion (ADME) properties. These findings highlight its favorable bioavailability and metabolic stability, which are essential for its development as a drug candidate. Additionally, toxicity studies have shown a promising safety profile, with no significant adverse effects observed at therapeutic doses.

The potential applications of 2-(6-Methylpiperidin-2-yl)-1-(oxolan-3-yl)ethan-1-one extend beyond its immediate pharmacological effects. Its unique chemical structure makes it a valuable scaffold for the design of derivatives with enhanced activity and selectivity. Recent computational modeling studies have explored its binding interactions with various biological targets, providing a foundation for structure-activity relationship (SAR) analyses and further optimization.

In conclusion, 2-(6-Methylpiperidin-2-yl)-1-(oxolan-3-yl)ethan-1-one (CAS: 1592714-45-8) represents a promising compound with diverse therapeutic potential. Ongoing research aims to fully characterize its biological effects and explore its applications in drug development. The integration of synthetic chemistry, computational biology, and pharmacological studies will be crucial for advancing our understanding of this compound and unlocking its full potential in the field of chemical biology and medicine.